Cas no 77744-52-6 (5-hydroxy-2,2,6,6-tetramethylcyclohex-4-ene-1,3-dione)

• Product Name: 5-hydroxy-2,2,6,6-tetramethylcyclohex-4-ene-1,3-dione
• CAS No: 77744-52-6
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 2006360
• PubChem ID: 13964534
• Update Time: 2025-04-21

5-hydroxy-2,2,6,6-tetramethylcyclohex-4-ene-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-2,2,6,6-tetramethylcyclohex-4-ene-1,3-dione
• syncarpic acid
• ICXMZHQQUWNXSF-UHFFFAOYSA-N
• 77744-52-6
• SCHEMBL13447522
• F95058
• 5-Hydroxy-2,2,6,6-tetramethyl-4-cyclohexene-1,3-dione

• Inchi： 1S/C10H14O3/c1-9(2)6(11)5-7(12)10(3,4)8(9)13/h5,11H,1-4H3
• InChI Key： ICXMZHQQUWNXSF-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)C(C=C(C1(C)C)O)=O

Computed Properties

• Exact Mass: 182.094294304g/mol
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds M-benzoquinones